Cas no 13190-34-6 (DL-Goitrin)

• Product Name: DL-Goitrin
• CAS No: 13190-34-6
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD18916972
• CID: 86882
• PubChem ID: 3034683
• Update Time: 2025-06-12

DL-Goitrin Chemical and Physical Properties

Names and Identifiers

• DL-GOITRIN
• (+/-)-GOITRIN
• 5-Vinyl-1,3-oxazolidine-2-thione
• 5-vinyloxazolidine-2-thione
• 5-Vinyloxazolidone-2-thione
• Goitrin
• 5-vinyl-2-oxazolidinethione
• 5-VINYL-2-THIOOXAZOLIDONE
• D-Goitrin
• Epigoitrin
• Goitrine Epigoitrin
• R-GOITRIN
• 5-Vinylthiooxazolidone
• Einecs 236-145-3
• 5-Ethenyl-2-oxazolidinethione
• 2-Oxazolidinethione, 5-ethenyl-
• 500-12-9 (L)
• DL-Goitrin, 98+%
• Ethyl-p-methoxycinnamate
• ( -)-Goitrin
• (+-)-Goitrin
• 5-vinyloxazolidin-2-thione
• 2-Oxazolidinethione, 5-vinyl-, DL-
• ( R, S )-Goitrin
• 5-vinyl-oxazolidine-2-thione
• UZQVYLOFLQICCT-UHFFFAOYSA-N
• 5-vinyl-4,5-dihydrooxazol-2-thiol
• 5
• LS-13042
• CHEMBL508652
• J-006081
• CHEBI:183227
• NS00052048
• 5-vinyloxazolidinethione
• (plusmn)-goitrin
• 5-vinyl-2-thiooxazolidinone
• 5-Vinyl-1,3-oxazolidine-2-thione #
• 5-ethenyl-1,3-oxazolidine-2-thione
• FT-0625466
• s3251
• DTXSID10274235
• GTPL12495
• GOITRIN, (+/-)-
• 5-vinyl-2-oxazolidine-2-thione
• HY-N5056
• O8KVD7J2P5
• FT-0686602
• GOITRIN, DL-
• 2-OXAZOLIDINETHIONE, 5-VINYL-
• 13190-34-6
• 13997-13-2
• AC-6038
• MFCD00015467
• Q5577929
• AKOS025402176
• UNII-O8KVD7J2P5
• CS-0032210
• SCHEMBL340219
• 2-OXAZOLIDINETHIONE, 5-ETHENYL-, (5S)-
• (R,S)-Goitrin
• DA-53671
• DL-Goitrin

• MDL： MFCD18916972
• Inchi： 1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8)
• InChI Key： UZQVYLOFLQICCT-UHFFFAOYSA-N
• SMILES： S=C1NCC(C=C)O1
• BRN： 80669

Computed Properties

• Exact Mass: 129.02500
• Monoisotopic Mass: 129.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64-65 ºC
• Boiling Point: 150.6±43.0 ºC (760 Torr),
• Flash Point: 44.9±28.2 ºC,
• Solubility: Slightly soluble (5.9 g/l) (25 º C),
• PSA: 53.35000
• LogP: 0.77450
• Vapor Pressure: 3.8±0.3 mmHg at 25°C
• Solubility: Not determined
• Merck: 14,4513

DL-Goitrin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on DL-Goitrin

Recent Advances in DL-Goitrin (13190-34-6) Research: A Comprehensive Review

DL-Goitrin (CAS: 13190-34-6), a naturally occurring goitrogenic compound, has garnered significant attention in recent years due to its potential therapeutic applications and biological activities. This research briefing synthesizes the latest findings on DL-Goitrin, focusing on its chemical properties, mechanisms of action, and emerging roles in biomedical research. The compound, primarily found in cruciferous vegetables, has been studied extensively for its effects on thyroid function, anti-cancer properties, and potential as a modulator of oxidative stress pathways.

Recent studies have elucidated the molecular structure and stability of DL-Goitrin, confirming its enantiomeric nature and reactivity under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its interactions with biological targets. Notably, research has demonstrated that DL-Goitrin exhibits selective inhibition of thyroid peroxidase (TPO), which underpins its goitrogenic effects. However, this property has also sparked interest in its potential application for targeted therapies in thyroid disorders.

In the context of oncology, DL-Goitrin has shown promising anti-proliferative effects in various cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry revealed that DL-Goitrin induces apoptosis in breast cancer cells through the modulation of the Nrf2/ARE signaling pathway. This finding suggests its potential as an adjunct therapy in cancers where oxidative stress pathways play a critical role. Additionally, DL-Goitrin's ability to chelate metal ions has been explored for its implications in neurodegenerative diseases, particularly in models of Parkinson's and Alzheimer's diseases.

The pharmacokinetics and toxicology of DL-Goitrin have also been subjects of recent investigation. Animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, highlighting both its therapeutic potential and limitations. While DL-Goitrin demonstrates good bioavailability, concerns regarding its dose-dependent thyroid toxicity have prompted research into structural analogs with improved safety profiles. Computational modeling and structure-activity relationship (SAR) studies are currently underway to optimize its pharmacological properties.

From a clinical perspective, the dual nature of DL-Goitrin's biological effects presents both challenges and opportunities. Its goitrogenic activity, while potentially detrimental at high doses, may be harnessed for therapeutic purposes in hyperthyroid conditions. Furthermore, its antioxidant properties at lower concentrations suggest a possible role in mitigating oxidative stress-related pathologies. Ongoing clinical trials are evaluating the safety and efficacy of DL-Goitrin derivatives in various therapeutic contexts, with preliminary results expected in late 2024.

In conclusion, DL-Goitrin (13190-34-6) represents a compound of significant interest in chemical biology and medicinal chemistry. Its multifaceted biological activities, ranging from thyroid modulation to anti-cancer effects, underscore its potential as a lead compound for drug development. Future research directions include the development of more selective analogs, exploration of combination therapies, and further elucidation of its molecular targets. As the scientific community continues to unravel the complexities of this compound, DL-Goitrin is poised to make important contributions to the field of biomedicine.